Potassium aluminum silicate

Specification

• CAS No.: 1302-34-7
• Molecular Formula: C39H78NO8P
• Molecular Weight: 218.25 g/mol
• IUPAC Name: aluminum;potassium;dioxido(oxo)silane
• Standard InChI: InChI=1S/Al.K.2O3Si/c;;2*1-4(2)3/q+3;+1;2*-2
• Standard InChI Key: SXQXMCWCWVCFPC-UHFFFAOYSA-N
• SMILES: [O-][Si](=O)[O-].[O-][Si](=O)[O-].[Al+3].[K+]
• Canonical SMILES: [O-][Si](=O)[O-].[O-][Si](=O)[O-].[Al+3].[K+]

Introduction

Parameter	Value
Chemical Name	Potassium aluminum silicate
CAS Number	1327-44-2
Molecular Formula	KAl₂AlSi₃O₁₀₂ / AlKO₆Si₂
Molecular Weight	218.24000 g/mol
EINECS Number	215-479-3
E Number (EU)	E 555
Aluminum Content	20.4% (by molecular mass)

The molecular structure features aluminum-oxygen and silicon-oxygen tetrahedra arranged in sheets with potassium ions positioned between these layers. This arrangement contributes to its characteristic physical properties, including its ability to cleave along planes and its thermal stability. The chemical formula KAl₂AlSi₃O₁₀₂ reflects its composition of potassium, aluminum, silicon, oxygen, and hydroxyl groups. An alternate, simplified formula of AlKO₆Si₂ is also used in some contexts.

Physical Properties

Potassium aluminum silicate exhibits distinctive physical properties that make it suitable for various industrial and commercial applications. These properties include its layered structure, which allows for perfect cleavage along basal planes, and its thermal stability.

Physical Characteristics

Property	Value
Physical State	Solid crystalline mineral
Density	2.560 g/cm³
Boiling Point	330°C at 760 mmHg
Appearance	Colorless to pale-colored sheets (in pure form)
Cleavage	Perfect basal cleavage

The mineral possesses excellent thermal stability, maintaining its structural integrity until its boiling point of 330°C at standard pressure. This thermal resistance makes it particularly valuable in applications requiring exposure to elevated temperatures. Additionally, its layered structure contributes to its characteristic perfect cleavage along basal planes, allowing it to be split into thin, flexible, and transparent sheets.

Crystallographic Data

The crystal structure of potassium aluminum silicate has been well-characterized through X-ray diffraction studies. The mineral crystallizes in an orthorhombic system with the following parameters:

Parameter	Value
Crystal System	Orthorhombic
Unit Cell Dimensions: a	15.67 Å
Unit Cell Dimensions: b	9.07 Å
Unit Cell Dimensions: c	8.56 Å
Unit Cell Angles: α	90°
Unit Cell Angles: β	90°
Unit Cell Angles: γ	90°
Cell Volume	1216.61 ų

These crystallographic parameters define the three-dimensional arrangement of atoms within the potassium aluminum silicate structure.

Production and Natural Sources

Natural Occurrence

Potassium aluminum silicate occurs naturally as muscovite mica, one of the most common minerals in the mica group. It is found in igneous, metamorphic, and sedimentary rocks worldwide. Commercial deposits are typically associated with pegmatites, schists, and granites.

Mining and Processing

The commercial production of potassium aluminum silicate begins with the mining of mica-rich deposits. After extraction, the mineral undergoes several purification steps to remove impurities and achieve the required grade for its intended application. For food and cosmetic applications, particular attention is paid to removing heavy metals and other potential contaminants.

Processing typically involves crushing, grinding, and classification to achieve the desired particle size distribution. For specialized applications, such as pearlescent pigments, additional processing steps may be employed to enhance specific properties.

Applications and Uses

Potassium aluminum silicate finds applications across numerous industries due to its unique physical and chemical properties. Its versatility makes it valuable in contexts ranging from industrial processes to consumer products.

Industrial Applications

In industrial settings, potassium aluminum silicate serves multiple functions. As an adsorbent, it is employed in:

• Indoor air purification systems

• Automobile exhaust treatment processes

• Industrial waste gas treatment facilities

Its ion exchange properties make it effective for:

• Water softening applications

• Heavy metal ion removal from industrial effluents

• Soil remediation projects

Additionally, it functions as a catalyst in petroleum refining and various chemical production processes, where its structural stability at high temperatures is particularly valuable.

Food Industry Applications

In the food sector, potassium aluminum silicate (E 555) serves primarily as a carrier substance for other food additives. Its most significant application is as a substrate for pearlescent pigments used in food decoration and coating.

Region	Regulatory Status	Permitted Uses
European Union	E 555	Carrier for E171 (titanium dioxide) and E172 (iron oxides and hydroxides); maximum 90% relative to pigment
United States	FDA approved	Color additive (as pearlescent pigment) up to 1.25% in specified food products

In the United States, pearlescent pigments consisting of potassium aluminum silicate coated with titanium dioxide are approved for use as color additives at levels up to 1.25% in:

• Cereals

• Confections and frostings

• Gelatin desserts

• Hard and soft candies (including lozenges)

• Nutritional supplement tablets and capsules

• Chewing gum

Pearlescent Pigment Production

A significant application of potassium aluminum silicate is in the production of pearlescent pigments. These pigments are manufactured by depositing titanium dioxide and/or iron oxide onto potassium aluminum silicate substrate through a chemical reaction with soluble salts of titanium and/or iron, followed by calcination at high temperatures.

The visual effects of these pigments depend on several factors:

• Particle size of the potassium aluminum silicate substrate

• Thickness of the metal oxide coating

• Specific combination of titanium dioxide and/or iron oxide used

These pigments create various pearlescent color effects in the final products, ranging from silver-white to colored iridescence.

Agricultural Applications

In agriculture and horticulture, potassium aluminum silicate serves as an effective soil conditioner. Its application can improve soil structure, enhance water retention, and facilitate better nutrient availability to plants. The ion exchange properties of the mineral contribute to its effectiveness in agricultural contexts by allowing it to retain and gradually release essential nutrients.